Cas no 1384429-88-2 (2-(3,3,3-trifluoropropyl)aniline)

• Product Name: 2-(3,3,3-trifluoropropyl)aniline
• CAS No: 1384429-88-2
• MF: C₉H₁₀F₃N
• MW: 189.177612781525
• MDL: MFCD22370011
• CID: 4595929
• PubChem ID: 73994868
• Update Time: 2025-05-24

2-(3,3,3-trifluoropropyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(3,3,3-trifluoropropyl)aniline

• MDL： MFCD22370011
• Inchi： 1S/C9H10F3N/c10-9(11,12)6-5-7-3-1-2-4-8(7)13/h1-4H,5-6,13H2
• InChI Key： QOJQZQUKDHVIPF-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC=C1CCC(F)(F)F

Additional information on 2-(3,3,3-trifluoropropyl)aniline

2-(3,3,3-Trifluoropropyl)Aniline: A Comprehensive Overview

2-(3,3,3-Trifluoropropyl)Aniline, also known by its CAS number 1384429-88-2, is a compound of significant interest in the field of organic chemistry. This compound is a derivative of aniline, a basic aromatic amine, with a trifluoropropyl group attached to the second carbon of the benzene ring. The trifluoropropyl group introduces unique electronic and steric properties to the molecule, making it a valuable compound in various chemical applications.

The structure of 2-(3,3,3-Trifluoropropyl)Aniline consists of a benzene ring with an amino group (-NH₂) at position 1 and a trifluoropropyl group (-CH₂-CF₃) at position 2. The trifluoromethyl group (-CF₃) is highly electronegative due to the presence of three fluorine atoms, which significantly influences the electronic properties of the molecule. This makes the compound highly reactive in certain chemical reactions and useful in synthesizing other complex molecules.

Recent studies have highlighted the importance of 2-(3,3,3-Trifluoropropyl)Aniline in the development of advanced materials. For instance, researchers have explored its potential as a precursor for synthesizing polyaromatic compounds with enhanced thermal stability and electronic conductivity. These materials are promising candidates for applications in organic electronics, such as flexible displays and wearable devices.

In addition to its role in material science, 2-(3,3,3-Trifluoropropyl)Aniline has also been investigated for its biological activity. Preliminary studies suggest that this compound exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways. While further research is needed to fully understand its pharmacological properties, these findings open up possibilities for its use in drug discovery and development.

The synthesis of 2-(3,3,3-Trifluoropropyl)Aniline typically involves nucleophilic substitution reactions or coupling reactions. One common method involves the reaction of an appropriate trifluoropropyl halide with aniline derivatives under specific conditions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

In terms of physical properties, 2-(3,3,3-Trifluoropropyl)Aniline is a crystalline solid with a melting point around 150°C. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various solution-based chemical processes. The compound is also relatively stable under normal storage conditions but should be protected from moisture and light to prevent degradation.

The demand for 2-(3,3,Trifluoropropyl)Aniline has been growing due to its versatility in different chemical applications. Its use as an intermediate in pharmaceuticals and agrochemicals has been particularly notable. Furthermore, its ability to act as a building block for more complex molecules has made it a valuable commodity in the fine chemicals industry.

In conclusion,CAS No 1384429-88-2, or 2-(Trifluoropropyl)aniline, is a compound with significant potential across multiple fields. Its unique chemical properties make it an essential component in modern chemistry research and industrial applications. As ongoing research continues to uncover new uses for this compound,
its importance in the scientific community is expected to grow further.